Cas no 155185-00-5 ((S)-1-Azido-4-(methylsulfinyl)-butane)
(S)-1-Azido-4-(methylsulfinyl)-butane Chemical and Physical Properties
Names and Identifiers
-
- Butane, 1-azido-4-(methylsulfinyl)-, (S)- (9CI)
- (S)-1-Azido-4-(methylsulfinyl)-butane
-
- Inchi: 1S/C5H11N3OS/c1-10(9)5-3-2-4-7-8-6/h2-5H2,1H3
- InChI Key: SCBWZMZIFFMINE-UHFFFAOYSA-N
- SMILES: C(CS(=O)C)CCN=[N+]=[N-]
(S)-1-Azido-4-(methylsulfinyl)-butane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A854580-5mg |
(S)-1-Azido-4-(methylsulfinyl)-butane |
155185-00-5 | 5mg |
$ 155.00 | 2023-04-19 | ||
| TRC | A854580-25mg |
(S)-1-Azido-4-(methylsulfinyl)-butane |
155185-00-5 | 25mg |
$ 879.00 | 2023-04-19 | ||
| TRC | A854580-50mg |
(S)-1-Azido-4-(methylsulfinyl)-butane |
155185-00-5 | 50mg |
$ 1510.00 | 2023-04-19 |
(S)-1-Azido-4-(methylsulfinyl)-butane Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on (S)-1-Azido-4-(methylsulfinyl)-butane
Chemical Profile of (S)-1-Azido-4-(methylsulfinyl)-butane (CAS No. 155185-00-5)
The compound (S)-1-Azido-4-(methylsulfinyl)-butane, identified by its CAS number 155185-00-5, represents a significant molecule in the realm of chiral chemistry and pharmaceutical research. This enantiomerically pure compound has garnered attention due to its versatile applications in synthetic organic chemistry and as a key intermediate in the development of biologically active agents. The presence of both azido and methylsulfinyl functional groups makes it a valuable precursor for constructing complex molecular architectures, particularly in the synthesis of chiral drugs and catalysts.
In recent years, the demand for enantiomerically pure compounds has surged, driven by the need for more effective and selective pharmaceuticals. The stereochemistry of a molecule can dramatically influence its biological activity, making the synthesis of optically active compounds a critical aspect of modern drug discovery. (S)-1-Azido-4-(methylsulfinyl)-butane exemplifies this trend, as its specific configuration allows for the precise construction of pharmacophores that interact selectively with biological targets.
The azido group, a terminal triazole derivative, is a versatile functional handle that can be transformed into various other moieties through nucleophilic substitution reactions. This reactivity has been exploited in the synthesis of heterocyclic compounds, which are prevalent in many therapeutic agents. For instance, the conversion of azides to amides or carboxylic acids provides a straightforward route to incorporate polar functionalities into molecular frameworks. Similarly, the methylsulfinyl group serves as an electron-withdrawing substituent that can modulate the electronic properties of adjacent aromatic or heteroaromatic systems.
Recent advances in transition-metal-catalyzed cross-coupling reactions have further highlighted the utility of (S)-1-Azido-4-(methylsulfinyl)-butane as a building block. These reactions, particularly palladium-catalyzed azide-alkyne cycloadditions (azidation) and copper-catalyzed azide-alkene cycloadditions (CuAAC), have enabled the rapid construction of complex cyclic structures. Such methodologies are particularly valuable in medicinal chemistry, where rapid access to structurally diverse libraries is essential for hit identification and optimization.
Beyond its synthetic applications, this compound has shown promise in the development of novel catalysts and ligands. Chiral auxiliaries and catalysts derived from enantiomerically pure precursors like (S)-1-Azido-4-(methylsulfinyl)-butane can enhance the enantioselectivity of various organic transformations. For example, sulfoxides have been employed as ligands in asymmetric hydrogenation and epoxidation reactions, where they provide steric and electronic control over reaction outcomes.
The pharmaceutical industry has also explored derivatives of this compound for their potential biological activities. By leveraging its chiral center and functional groups, researchers have synthesized analogs with targeted effects on enzymes and receptors. For instance, modifications to the methylsulfinyl moiety have been investigated for their impact on metabolic stability and binding affinity. Such studies underscore the importance of structural diversity in drug design and highlight the role of intermediates like (S)-1-Azido-4-(methylsulfinyl)-butane in generating novel therapeutic candidates.
In conclusion, (S)-1-Azido-4-(methylsulfinyl)-butane (CAS No. 155185-00-5) is a multifaceted compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique combination of functional groups and stereochemical purity makes it an invaluable tool for constructing complex molecules and developing innovative catalytic systems. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.
155185-00-5 ((S)-1-Azido-4-(methylsulfinyl)-butane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)